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Compound of Interest

Compound Name: Nimbocinone

Cat. No.: B1678884 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling of

Nimbocinone. As a compound with an incompletely characterized toxicological profile, a

conservative approach to safety is mandatory. All personnel must treat Nimbocinone as a

potentially hazardous substance and adhere strictly to the protocols outlined below. This guide

is intended to supplement, not replace, institutional Environmental Health and Safety (EHS)

procedures.

Hazard Assessment and Quantitative Data
Nimbocinone is a triterpenoid isolated from Azadirachta indica, also known as the neem tree,

and is reported to have antidiabetic properties.[1] While its biological activity is under

investigation, comprehensive safety and toxicity data are not publicly available. Therefore, it

must be handled with the same precautions as a substance with unknown toxicity.

A Safety Data Sheet (SDS) for the related compound Nimbin, also isolated from Azadirachta

indica, indicates that its chemical, physical, and toxicological properties have not been

thoroughly investigated.[2] The Nimbin SDS suggests potential harm if inhaled, ingested, or

absorbed through the skin, and it may cause irritation to the skin, eyes, and respiratory tract.[2]

Due to the lack of specific data for Nimbocinone, a precautionary approach is required.
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Quantitative Safety Data for Nimbocinone

Parameter Value

CAS Number 105532-11-4[1]

Molecular Formula C30H46O4[1]

Molecular Weight 470.68 g/mol [1]

Acute Toxicity (Oral LD50) Not available

Acute Toxicity (Dermal LD50) Not available

Acute Toxicity (Inhalation LC50) Not available

Occupational Exposure Limits (OEL) Not established

Permissible Exposure Limit (PEL) Not established

Threshold Limit Value (TLV) Not established

Note: The toxicological properties of

Nimbocinone have not been fully investigated.

All handling must proceed with the assumption

that the substance is hazardous.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to minimize all potential routes of exposure—

inhalation, dermal contact, and ingestion. The following PPE is mandatory when handling

Nimbocinone in solid (powder) or liquid (solution) form.
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PPE Specification for Handling
Nimbocinone

Protection Type Required Equipment

Eye and Face Protection

Chemical splash goggles and a full-face shield

must be worn to protect against splashes and

airborne particles.

Skin and Body Protection

- Gloves: Double-gloving with compatible

chemical-resistant gloves (e.g., nitrile) is

required. Gloves must be changed every two

hours or immediately upon known or suspected

contamination.[3][4] - Lab Coat/Gown: A

chemical-resistant lab coat or a disposable

gown with tight-fitting cuffs is mandatory. Gowns

should close in the back.[4] - Footwear: Closed-

toe, chemical-resistant shoes must be worn.

Disposable shoe covers are recommended.[4]

Respiratory Protection

All handling of Nimbocinone powder or solutions

that could generate aerosols must be conducted

within a certified chemical fume hood.[2] If work

outside a fume hood is unavoidable, a NIOSH-

approved respirator with appropriate cartridges

for organic vapors and particulates is required.

Personnel must be fit-tested and trained in

respirator use.

Experimental Protocols: Safe Handling and
Operational Workflow
Adherence to a strict, step-by-step workflow is critical to ensure safety and prevent

contamination. The following protocols must be followed for all experiments involving

Nimbocinone.

Preparation and Handling Workflow
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Designated Area: All work with Nimbocinone must be performed in a designated area within

a laboratory, clearly marked with hazard signs indicating "Potentially Hazardous Substance"

or "Chemical of Unknown Toxicity."

Engineering Controls: All weighing and solution preparation must occur within a certified

chemical fume hood to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE) Donning: Before entering the designated area, don all

required PPE as specified in the table above.

Material Handling:

Handle Nimbocinone as a powder with care to avoid generating dust. Use tools and

techniques that minimize aerosolization.

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Post-Handling:

After handling is complete, decontaminate all surfaces and equipment.

Remove PPE in the designated area, starting with outer gloves, followed by the gown,

face shield, and inner gloves.

Wash hands thoroughly with soap and water after exiting the laboratory.[5]
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Figure 1. Step-by-step workflow for the safe handling of Nimbocinone.
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Disposal Plan
All waste materials contaminated with Nimbocinone must be treated as hazardous waste.

Improper disposal can lead to environmental contamination and pose a risk to public health.

Waste Segregation and Disposal Protocol
Waste Collection:

Solid Waste: Collect all contaminated solid waste (e.g., used gloves, weigh paper,

disposable gowns, contaminated silica gel) in a dedicated, clearly labeled, leak-proof

hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste (e.g., reaction mixtures,

chromatography solvents) in a separate, compatible, and clearly labeled hazardous waste

container. Do not mix incompatible waste streams.

Sharps Waste: Any contaminated sharps (needles, scalpels) must be placed in a

designated sharps container for hazardous chemical waste.

Labeling: All waste containers must be labeled with a "Hazardous Waste" tag. The label must

clearly state "Nimbocinone Waste" and list all other chemical constituents and their

approximate concentrations.

Storage: Store waste containers in a designated, well-ventilated, and secure secondary

containment area, away from general laboratory traffic.

Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of the hazardous waste.[6] Do not pour Nimbocinone
waste down the drain or dispose of it in the regular trash.
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Figure 2. Logical flow for the proper disposal of Nimbocinone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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